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Compound of Interest

Compound Name: BVT-14225

Cat. No.: B15613526 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions of

BVT-14225, a potent and selective inhibitor of 11β-hydroxysteroid dehydrogenase type 1 (11β-

HSD1). Accurate preparation of stock solutions is critical for ensuring reproducibility and

reliability in downstream experiments, including in vitro enzyme assays and cell-based studies.

Introduction
BVT-14225 (CAS: 376638-65-2) is a small molecule inhibitor of 11β-HSD1, an enzyme that

plays a key role in the conversion of inactive cortisone to active cortisol within tissues.[1]

Dysregulation of 11β-HSD1 activity is implicated in various metabolic disorders, making it a

target for therapeutic intervention. The proper handling and preparation of BVT-14225 are

paramount for obtaining accurate and consistent experimental results. This document outlines

the necessary information and procedures for preparing stock solutions of BVT-14225.

Physicochemical Properties and Storage
A summary of the key physicochemical properties of BVT-14225 is provided in the table below.

This information is essential for accurate calculations and proper handling of the compound.
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Property Value

Chemical Formula C₁₆H₂₀ClN₃O₃S₂[1]

Molecular Weight 401.92 g/mol [1]

Purity >98%[1]

Appearance Solid powder[1]

Storage (Solid)

Short term (days to weeks): 0 - 4°C, dry and

dark. Long term (months to years): -20°C, dry

and dark.[1]

Shipping Condition
Shipped at ambient temperature as a non-

hazardous chemical.[1]

Solubility
Based on available data, BVT-14225 is soluble in dimethyl sulfoxide (DMSO).[1] It is

recommended to use anhydrous, high-purity DMSO for the preparation of stock solutions to

minimize the introduction of water, which can affect compound stability and solubility.

Experimental Protocols
This section provides a detailed protocol for the preparation of a 10 mM stock solution of BVT-
14225 in DMSO. This concentration is a common starting point for subsequent dilutions in

various experimental setups.

Materials and Equipment
BVT-14225 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips
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Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM BVT-14225 Stock
Solution

Equilibrate BVT-14225: Before opening, allow the vial of BVT-14225 to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of moisture on the

compound.

Weigh the Compound: Tare a sterile microcentrifuge tube or amber vial on a calibrated

analytical balance. Carefully weigh the desired amount of BVT-14225 powder. For example,

to prepare 1 mL of a 10 mM stock solution, weigh out 4.0192 mg of BVT-14225.

Calculation:

Mass (g) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L * 0.001 L * 401.92 g/mol * 1000 mg/g = 4.0192 mg

Add Solvent: Using a calibrated pipette, add the calculated volume of anhydrous DMSO to

the tube containing the BVT-14225 powder. For the example above, add 1 mL of DMSO.

Dissolve the Compound: Cap the tube securely and vortex thoroughly until the solid is

completely dissolved. Gentle warming in a water bath (not exceeding 37°C) may be used to

aid dissolution if necessary, but avoid excessive heat. Visually inspect the solution to ensure

there are no visible particulates.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile, light-

protected tubes (e.g., amber microcentrifuge tubes). This minimizes freeze-thaw cycles and

protects the compound from light degradation.

Storage of Stock Solution: Store the aliquots at -20°C for long-term storage (months to

years). For short-term storage (days to weeks), aliquots can be kept at 0 - 4°C.[1]

Visualization of Experimental Workflow
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The following diagram illustrates the key steps in the preparation of a BVT-14225 stock

solution.
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Caption: Workflow for BVT-14225 stock solution preparation.

Signaling Pathway Context
BVT-14225 acts by inhibiting the 11β-HSD1 enzyme. This enzyme is a crucial component of

the glucocorticoid signaling pathway, responsible for regenerating active cortisol from inactive

cortisone, thereby amplifying local glucocorticoid action.
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Caption: Inhibition of the 11β-HSD1 pathway by BVT-14225.

Safety Precautions
Always handle BVT-14225 in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Refer to the Safety Data Sheet (SDS) for comprehensive safety and handling information.

By following these guidelines, researchers can ensure the accurate and safe preparation of

BVT-14225 stock solutions, leading to more reliable and reproducible experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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